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Compound of Interest

Compound Name: DDO-02005

Cat. No.: B11934908

For researchers, scientists, and drug development professionals handling DDO-02005,
adherence to proper disposal protocols is critical for laboratory safety and environmental
protection. While a specific Safety Data Sheet (SDS) for DDO-02005 is not publicly available,
its chemical structure (Formula: C21H27CI2N302) as a chlorinated, nitrogen-containing
organic compound necessitates stringent disposal measures in line with regulations for

hazardous chemical waste.

Core Principles for Disposal

The disposal of DDO-02005, like other chlorinated organic compounds, requires careful
handling to mitigate potential environmental and health risks. Such compounds are often toxic
to aquatic life and may be non-biodegradable.[1] Therefore, direct disposal into sanitary sewer
systems is strictly prohibited.[2] The recommended method for the disposal of highly
chlorinated organic residues is high-temperature incineration.[1]

All personnel handling DDO-02005 must be trained in hazardous waste management and
follow all institutional and regulatory guidelines.

Quantitative Data Summary
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Property Value Source

Molecular Formula C21H27CI2N302 Internal

o Chlorinated, Nitrogen-
Classification o _ Internal
Containing Organic Compound

Recommended Disposal High-Temperature Incineration [1]

Prohibited Disposal Sanitary Sewer System [2]

Step-by-Step Disposal Protocol

e Segregation of Waste:

o Collect all waste containing DDO-02005 (e.g., unused product, contaminated labware, and
personal protective equipment) in a dedicated, properly labeled hazardous waste
container.

o Keep halogenated organic waste, such as DDO-02005, separate from non-halogenated
waste streams to facilitate proper treatment and disposal.[3][4]

o Ensure aqueous waste is collected separately from organic solvent waste.[3]
o Container Management:
o Use only approved, chemically compatible, and leak-proof containers for waste collection.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"DDO0-02005," and any other identifiers required by your institution or local regulations.

o Keep the waste container securely closed at all times, except when adding waste.
e Storage:

o Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

o Follow all institutional guidelines for the temporary storage of hazardous chemical waste.
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e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the DDO-
02005 waste.

o Provide the waste disposal company with accurate information about the waste stream to
ensure it is handled and treated in accordance with all applicable regulations.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b11934908?utm_src=pdf-body
https://www.benchchem.com/product/b11934908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Laboratory Procedures
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Caption: Workflow for the proper disposal of DDO-02005 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11934908?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.watercorporation.com.au/help-and-advice/trade-waste/trade-waste-in-your-business/other-industries/laboratory-chemical-waste
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://www.benchchem.com/product/b11934908#ddo-02005-proper-disposal-procedures
https://www.benchchem.com/product/b11934908#ddo-02005-proper-disposal-procedures
https://www.benchchem.com/product/b11934908#ddo-02005-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11934908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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